Cas no 766480-48-2 (2R,4R-Sacubitril)

• Product Name: 2R,4R-Sacubitril
• CAS No: 766480-48-2
• MF: C₂₄H₂₉NO₅
• MW: 411.490767240524
• CID: 2601027
• Update Time: 2025-11-12

2R,4R-Sacubitril Chemical and Physical Properties

Names and Identifiers

• AHU377 isomer1
• LCZ 696 Impurity B
• 4-((Rel-1-([1,1'-biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid
• AK311542
• 4-(((2S,4S)-1-([1,1'-Biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid
• BCP11975
• 4-[[(2S,4R)-5-ethoxy-4-methyl-5-oxo-1-(4-phenylphenyl)pentan-2-yl]amino]-4-oxobutanoic acid
• 4-(((2S,4R)-1-([1,1-biphenyl]-4-yl)-5-ethoxy-4-Methyl-5-oxopentan-2-yl)aMino)-4-oxobutanoic acid
• 2R,4R-Sacubitril

• Inchi： 1S/C24H29NO5/c1-3-30-24(29)17(2)15-21(25-22(26)13-14-23(27)28)16-18-9-11-20(12-10-18)19-7-5-4-6-8-19/h4-12,17,21H,3,13-16H2,1-2H3,(H,25,26)(H,27,28)
• InChI Key： PYNXFZCZUAOOQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC(CC1C=CC(C2C=CC=CC=2)=CC=1)NC(CCC(=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 550
• Topological Polar Surface Area: 92.7

2R,4R-Sacubitril Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives